Cas no 2228594-54-3 ({3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2228594-54-3
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 6399410
• PubChem ID: 165661733
• Update Time: 2025-05-30

{3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine
• EN300-1922662
• {3-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine
• 2228594-54-3

• Inchi： 1S/C14H20BrN/c1-14(2)12(13(14)9-16)8-5-10-3-6-11(15)7-4-10/h3-4,6-7,12-13H,5,8-9,16H2,1-2H3
• InChI Key： LFWBVNZGLAVICU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine

Introduction to {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228594-54-3)

{3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228594-54-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a {4-bromophenyl} group provides a bromine atom that can participate in various chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Additionally, the {2,2-dimethylcyclopropyl} moiety introduces a rigid cyclic structure that can influence the conformation and binding properties of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in the search for novel therapeutic agents. {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine represents an intriguing example of how structural modifications can lead to the discovery of new pharmacophores. Its unique combination of aromatic and aliphatic components makes it a valuable scaffold for further derivatization and optimization.

In the context of drug discovery, this compound has been explored for its potential interactions with biological targets. The {4-bromophenyl} group, in particular, has been shown to be a versatile handle for appending various pharmacologically relevant moieties. This flexibility allows researchers to design molecules with tailored properties for specific therapeutic applications. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors, making them candidates for treating a range of diseases.

The synthesis of {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine involves multi-step organic transformations that showcase the expertise required in modern synthetic chemistry. Key steps include bromination reactions to introduce the {4-bromophenyl} group, followed by cyclization and alkylation processes to construct the {2,2-dimethylcyclopropyl} moiety. These synthetic strategies highlight the compound's complexity and the precision needed to achieve its desired structure.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. By leveraging its unique structural features, chemists can develop novel molecules with enhanced binding affinity and selectivity. This approach aligns with current trends in drug design, which emphasize the importance of rational molecular engineering to improve therapeutic outcomes.

Recent research has also explored the pharmacokinetic properties of derivatives related to {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine. Understanding how these molecules are absorbed, distributed, metabolized, and excreted is crucial for their development into viable drugs. Preliminary studies indicate that certain derivatives may exhibit favorable pharmacokinetic profiles, which could translate into improved clinical efficacy.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict and analyze the behavior of molecules like {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine at both molecular and atomic levels. These techniques provide insights into their interactions with biological targets and help guide synthetic efforts towards more effective drug candidates.

Looking ahead, the future prospects for {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine and its derivatives are promising. Continued research is expected to uncover new applications and optimize existing ones. As our understanding of biological systems grows, so too will our ability to design molecules that interact with them in meaningful ways.

In conclusion, {3-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228594-54-3) is a compound of significant interest in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. Through continued research and development, this molecule holds great promise for contributing to advancements in medicine.